Ethyl 4-(1-(benzo[d][1,3]dioxole-5-carbonyl)azetidine-3-carbonyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[1-(1,3-benzodioxole-5-carbonyl)azetidine-3-carbonyl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H23N3O6/c1-2-26-19(25)21-7-5-20(6-8-21)18(24)14-10-22(11-14)17(23)13-3-4-15-16(9-13)28-12-27-15/h3-4,9,14H,2,5-8,10-12H2,1H3
• InChI Key: ZERQPKKNTQTDJT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2CN(C2)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H23N3O6
• Molecular Weight: 389.4 g/mol

Description

Ethyl 4-(1-(benzo[d][1,3]dioxole-5-carbonyl)azetidine-3-carbonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C19H23N3O6 and its molecular weight is 389.408. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(1-(benzo[d][1,3]dioxole-5-carbonyl)azetidine-3-carbonyl)piperazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(1-(benzo[d][1,3]dioxole-5-carbonyl)azetidine-3-carbonyl)piperazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

I have conducted a search for scientific research applications of “Ethyl 4-(1-(benzo[d][1,3]dioxole-5-carbonyl)azetidine-3-carboxyl)piperazine-1-carboxylate”. However, specific details about this compound are limited in the available literature. Below is an analysis based on the general applications of similar compounds with benzo[d][1,3]dioxole moiety and related structures:

Anticancer Activity

Compounds with benzo[d][1,3]dioxole structure have been evaluated for their antiproliferative activity against various cancer cells. .

Sensor Development

.

Pharmaceutical Applications

.

Synthesis of Diselenides

.

Insecticides and Intermediates

.

Biological Potential

Indole derivatives, which share structural similarities with benzo[d][1,3]dioxole compounds, have diverse biological and clinical applications. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1-benzo[1,3]dioxol-5-yl-indoles, have been reported to exhibit anticancer activity against various cancer cell lines . These compounds are known to target microtubules and their component protein, tubulin , which play a crucial role in cell division and are therefore a leading target for anticancer agents .

Mode of Action

This is achieved through the suppression of tubulin polymerization or stabilization of microtubule structure . This interaction causes mitotic blockade and cell apoptosis .

Biochemical Pathways

The biochemical pathways affected by this compound are likely related to cell division, given its potential interaction with microtubules and tubulin . By disrupting microtubule assembly, the compound can interfere with the formation of the mitotic spindle, a structure that is essential for chromosome segregation during cell division. This disruption can lead to cell cycle arrest and apoptosis .

Result of Action

The result of the compound’s action is likely to be cell cycle arrest and induction of apoptosis in cancer cells, as observed with similar compounds . This can lead to a decrease in the proliferation of cancer cells and potentially to tumor shrinkage.